3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid

• IUPAC Name: 3-(4-ethoxyphenyl)-3-(2-phenoxypropanoylamino)propanoic acid
• InChI: InChI=1S/C20H23NO5/c1-3-25-16-11-9-15(10-12-16)18(13-19(22)23)21-20(24)14(2)26-17-7-5-4-6-8-17/h4-12,14,18H,3,13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: BVSADQLQFFOEFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol

Description

3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid, also known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and exhibits potent anti-inflammatory and analgesic properties.

Mechanism of Action

3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid molecules that mediate inflammation and pain. 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid selectively inhibits the activity of COX-2, which is upregulated in response to inflammation, while sparing the activity of COX-1, which is involved in the maintenance of normal physiological functions such as gastric mucosal protection and platelet aggregation.
Biochemical and Physiological Effects
3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in various animal models of inflammation. 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has also been shown to inhibit the migration of immune cells such as neutrophils and monocytes to the site of inflammation. Moreover, 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has been shown to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT) in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory disorders. Moreover, 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid exhibits a selective COX-2 inhibitory activity, which reduces the risk of adverse effects such as gastric ulcers and bleeding that are associated with non-selective COX inhibitors such as aspirin and ibuprofen. However, one of the limitations of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid is its low solubility in water, which may limit its bioavailability and efficacy in vivo. Moreover, the long-term safety and efficacy of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid in humans have not been fully evaluated yet, and further studies are needed to determine its potential adverse effects and drug interactions.

Future Directions

Despite the promising results obtained so far, there are still several future directions that need to be explored in the context of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid. For instance, further studies are needed to determine the optimal dosage and duration of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid treatment in different animal models of inflammation and cancer. Moreover, the pharmacokinetics and pharmacodynamics of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid need to be fully characterized in order to determine its bioavailability, distribution, metabolism, and excretion in vivo. Furthermore, the potential synergistic effects of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid with other anti-inflammatory and anticancer agents need to be investigated in order to develop more effective and safe therapeutic strategies. Finally, the development of novel drug delivery systems such as nanoparticles and liposomes may enhance the solubility and bioavailability of 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid and improve its therapeutic efficacy.

Scientific Research Applications

3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has been extensively studied for its potential applications in the treatment of various inflammatory disorders such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has also been shown to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells. Moreover, 3-(4-ethoxyphenyl)-3-[(2-phenoxypropanoyl)amino]propanoic acid has been investigated for its neuroprotective effects and potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.